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Compound of Interest

Compound Name: BW 245C

CAS No.: 72880-75-2

Cat. No.: B7803703

Get Quote

Abstract & Introduction
BW 245C is a highly selective, high-affinity agonist for the Prostaglandin D2 receptor 1 (DP1).

[1] Unlike the endogenous ligand PGD2, which is rapidly metabolized and acts non-selectively

across DP1, DP2 (CRTH2), and FP receptors, BW 245C offers a stable tool for isolating DP1-

mediated signaling events, such as vasodilation, inhibition of platelet aggregation, and

suppression of eosinophil apoptosis.

However, the utility of BW 245C is frequently compromised by improper handling. As a

lipophilic hydantoin derivative, it exhibits poor aqueous solubility and susceptibility to

precipitation upon dilution. This Application Note defines the "Anhydrous Stock / Immediate

Dilution" protocol to ensure experimental reproducibility.

Chemical Profile & Solubility Data[2][3][4]
Understanding the physicochemical limitations of BW 245C is the first step in preventing data

variability.
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Property Specification

Chemical Name
(4S)-(3-[(3R)-3-cyclohexyl-3-hydroxypropyl]-2,5-

dioxo-4-imidazolidineheptanoic acid)

Molecular Weight ~368.5 g/mol

Primary Solvent DMSO (Dimethyl sulfoxide) or Ethanol

Aqueous Solubility Negligible (< 10 µg/mL directly in water)

Lipophilicity
High (Requires organic co-solvent for aqueous

buffers)

Solubility Compatibility Table
Solvent Solubility Limit Stability at -20°C Recommended Use

DMSO ~25–50 mg/mL High (> 6 months)
Preferred for Stock

Solutions.

Ethanol ~25–50 mg/mL
Moderate

(Evaporation risk)

Acceptable for acute

use.

PBS / Water < 0.1 mg/mL
Unstable

(Precipitates)

NEVER use for stock

storage.

Critical Note: Aqueous solutions of BW 245C are chemically unstable due to hydrolysis risks of

the hydantoin ring and physical instability (precipitation). Aqueous dilutions must be prepared

immediately prior to use.

Mechanism of Action
To validate the activity of stored BW 245C stocks, one must understand the downstream

signaling pathway. BW 245C binds DP1, a G
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s-coupled GPCR, triggering adenylyl cyclase (AC) and elevating cAMP.
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Figure 1: The canonical Gs-coupled signaling pathway activated by BW 245C.

Protocol: Preparation and Storage
This protocol utilizes the "Single-Freeze Aliquot" method to prevent freeze-thaw degradation

and hygroscopic damage (water absorption by DMSO).

Materials Required[3][5][6][7][8][9][10][11][12]
BW 245C Solid (Store at -20°C, desiccated).

Anhydrous DMSO (High purity, >99.9%).

Amber glass vials (Borosilicate) or high-quality polypropylene microcentrifuge tubes.

Inert gas (Nitrogen or Argon) - Optional but recommended.

Step-by-Step Methodology
Equilibration: Allow the vial of solid BW 245C to equilibrate to room temperature inside the

desiccator before opening.

Reasoning: Opening a cold vial causes condensation, introducing water that accelerates

hydrolysis.

Solvation: Dissolve the solid in anhydrous DMSO to a concentration of 10 mM to 50 mM.

Calculation: For 10 mg of BW 245C (MW ~368.5), add ~2.7 mL DMSO for a 10 mM stock.
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Technique: Vortex gently until the solution is completely clear.

Aliquoting: Immediately dispense into single-use aliquots (e.g., 10–50 µL).

Why? BW 245C is stable in DMSO, but DMSO is hygroscopic. Repeated opening pulls

water from the air, degrading the compound over time.

Storage: Store aliquots at -20°C (stable for 6–12 months) or -80°C (stable for >1 year).

Working Solution (Day of Assay):

Thaw one aliquot.

Dilute 1:1000 or greater into the assay buffer (e.g., PBS or Media) to achieve the working

concentration (e.g., 1 µM).

Constraint: Ensure the final DMSO concentration is < 0.1% to avoid solvent toxicity.

Use within 4 hours. Discard unused aqueous solution.

Workflow Visualization
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Figure 2: The "Single-Freeze" workflow ensures compound integrity by preventing freeze-thaw

cycles.

Quality Control & Troubleshooting
Functional Validation (cAMP Assay)
If stock degradation is suspected, perform a functional check before committing to expensive

animal or tissue studies.

System: HEK293 cells expressing DP1 (or human platelets).

Treatment: Treat cells with 10 nM – 1 µM BW 245C for 15 minutes.

Readout: Measure cAMP levels (ELISA or FRET biosensor).

Criteria: A fresh stock should elicit a >10-fold increase in cAMP over vehicle control.

Troubleshooting Logic Tree

Issue Observed?

Visible Precipitate
in Media?

Loss of Biological
Activity?

Is Stock Conc.
>1000x Final?

Yes

Was Stock
Freeze-Thawed?

Yes

Is Solvent DMSO?

Yes

Dilute Stepwise
(Intermediate Dilution)

No (Direct add)

Prepare New Stock
(Anhydrous)

No (Old stock)

Discard & Use
Fresh Aliquot

Yes (>2 times)
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Figure 3: Decision matrix for troubleshooting solubility and potency issues.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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